Cas no 1807979-82-3 (Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate)

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate is a heterocyclic ester compound featuring a chlorinated triazole core with an acetoxy methyl substituent. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate. The presence of both chloro and methyl groups on the triazole ring enhances its potential for further functionalization, enabling selective derivatization. Its ester moiety offers compatibility with nucleophilic substitution or hydrolysis reactions, facilitating downstream modifications. The compound's stability under standard storage conditions ensures reliable handling in laboratory and industrial settings. Its well-defined molecular architecture makes it a valuable building block for the development of biologically active molecules.
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate structure
1807979-82-3 structure
Product Name:Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
CAS No:1807979-82-3
MF:C6H8ClN3O2
MW:189.599619865417
MDL:MFCD26938343
CID:4708298
Update Time:2025-06-06

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
    • BBL036889
    • STL425540
    • 1H-1,2,4-triazole-1-acetic acid, 3-chloro-5-methyl-, methyl ester
    • Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
    • MDL： MFCD26938343
    • Inchi： 1S/C6H8ClN3O2/c1-4-8-6(7)9-10(4)3-5(11)12-2/h3H2,1-2H3
    • InChI Key： PWTUJLMCUIYSQU-UHFFFAOYSA-N
    • SMILES： ClC1N=C(C)N(CC(=O)OC)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Topological Polar Surface Area: 57

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M237525-100mg
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
 1807979-82-3
100mg
 $ 185.00 2022-06-04
TRC
M237525-250mg
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
 1807979-82-3
250mg
 $ 380.00 2022-06-04
TRC
M237525-500mg
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
 1807979-82-3
500mg
 $ 600.00 2022-06-04
abcr
AB418040-500 mg
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
 1807979-82-3
500mg
 €339.20 2023-04-24
abcr
AB418040-1 g
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
 1807979-82-3
1g
 €406.00 2023-04-24
abcr
AB418040-500mg
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate; .
 1807979-82-3
500mg
 €333.00 2025-04-20
abcr
AB418040-1g
Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate; .
 1807979-82-3
1g
 €397.00 2025-04-20
A2B Chem LLC
AI39967-250mg
Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate
 1807979-82-3 95%
250mg
 $176.00 2024-04-20
A2B Chem LLC
AI39967-1g
Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate
 1807979-82-3 95%
1g
 $402.00 2024-04-20
A2B Chem LLC
AI39967-5g
Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate
 1807979-82-3 95%
5g
 $1185.00 2024-04-20

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1807979-82-3)Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
Order Number:A1141048
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:51
Price ($):320.0
Email:sales@amadischem.com

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1807979-82-3 (Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate) Related Products

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Amadis Chemical Company Limited
(CAS:1807979-82-3)Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
A1141048
Purity:99%
Quantity:1g
Price ($):320.0
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